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Compound of Interest

Compound Name: RH 795

Cat. No.: B12409352

For Researchers, Scientists, and Drug Development Professionals

Introduction

RH 795 is a lipophilic styryl dye renowned for its utility as a fast-response potentiometric probe,
enabling the real-time visualization of membrane potential dynamics in excitable cells,
particularly neurons.[1][2] Its rapid response characteristics make it an invaluable tool for
investigating transient electrical events such as action potentials and synaptic activity. A key
advantage of RH 795 over other dyes, like RH 414, is its reduced physiological side effects; for
instance, it does not induce arterial constriction during cortical staining, making it more suitable
for in vivo studies.[1] This technical guide provides an in-depth overview of RH 795, including
its core properties, a detailed experimental protocol, and a discussion of its applications in
neuroscience and drug discovery.

Core Properties of RH 795

RH 795's functionality is rooted in its chemical and spectral characteristics. As a member of the
styryl dye family, its fluorescence emission is highly sensitive to the surrounding electrical field.
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Property Value

Chemical Formula C26H39Br2NsOz2
Molecular Weight 585.42 g/mol
CAS Number 172807-13-5
Form Orange-red solid
Solubility Water soluble
Excitation (in Methanol) ~530 nm
Emission (in Methanol) ~712 nm

Spectral Shift in Membrane

In a lipid environment, the excitation and
emission spectra typically undergo a blue shift

of approximately 20 nm and 80 nm, respectively.

[1]

Response Type

Fast-response potentiometric dye

Reported Sensitivity

While specific data for RH 795 is not readily
available, similar styryl dyes like RH 237 exhibit
a fractional fluorescence change of
approximately 3-20% per 100 mV change in

membrane potential.[3][4]

Mechanism of Action

The voltage-sensing mechanism of RH 795 is based on an electrochromic shift. The dye

molecules insert into the outer leaflet of the plasma membrane. A change in the

transmembrane potential alters the electronic environment of the dye's chromophore. This

perturbation of the electric field causes a rapid shift in the dye's electronic ground and excited

states, leading to a corresponding change in its fluorescence emission spectrum. This process

Is extremely fast, allowing for the detection of membrane potential changes on a millisecond

timescale.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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